Cas no 52086-46-1 (5(6H)-Benzocyclodecenone, 7,8,9,10,11,12-hexahydro-4-methyl-)

• Product Name: 5(6H)-Benzocyclodecenone, 7,8,9,10,11,12-hexahydro-4-methyl-
• CAS No: 52086-46-1
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 360687
• PubChem ID: 12336740
• Update Time: 2025-04-19

5(6H)-Benzocyclodecenone, 7,8,9,10,11,12-hexahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(6H)-Benzocyclodecenone, 7,8,9,10,11,12-hexahydro-4-methyl-
• 4-methyl-7,8,9,10,11,12-hexahydro-6H-benzo[10]annulen-5-one
• 4-Methyl-7,8,9,10,11,12-hexahydrobenzo[10]annulen-5(6H)-one
• 52086-46-1
• DTXSID80491472

• Inchi： 1S/C15H20O/c1-12-8-7-10-13-9-5-3-2-4-6-11-14(16)15(12)13/h7-8,10H,2-6,9,11H2,1H3
• InChI Key： SFSMRELVEBQBKW-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC=CC=2CCCCCCC1

Computed Properties

• Exact Mass: 216.1515
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07